Cas no 1021260-51-4 (2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one)

2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one structure
1021260-51-4 structure
Product Name:2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
CAS No:1021260-51-4
MF:C18H16N4O3S
MW:368.409642219543
CID:5381554
Update Time:2025-06-27

2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,5-Dimethoxyphenyl)amino]-7-methyl-5H-1,3,4-thiadiazolo[2,3-b]quinazolin-5-one
    • 2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
    • Inchi: 1S/C18H16N4O3S/c1-10-4-6-13-12(8-10)16(23)22-18(20-13)26-17(21-22)19-14-9-11(24-2)5-7-15(14)25-3/h4-9H,1-3H3,(H,19,21)
    • InChI Key: LNRDYXKNLXKLJW-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(C)C=C2)C(=O)N2N=C(NC3=CC(OC)=CC=C3OC)SC=12

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 555.2±60.0 °C(Predicted)
  • pka: -2.31±0.20(Predicted)

2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3382-0249-2μmol
2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
1021260-51-4 90%+
2μl
$57.0 2023-04-26
Life Chemicals
F3382-0249-5μmol
2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
1021260-51-4 90%+
5μl
$63.0 2023-04-26
Life Chemicals
F3382-0249-10μmol
2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
1021260-51-4 90%+
10μl
$69.0 2023-04-26
Life Chemicals
F3382-0249-20μmol
2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
1021260-51-4 90%+
20μl
$79.0 2023-04-26
Life Chemicals
F3382-0249-1mg
2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
1021260-51-4 90%+
1mg
$54.0 2023-04-26
Life Chemicals
F3382-0249-2mg
2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
1021260-51-4 90%+
2mg
$59.0 2023-04-26
Life Chemicals
F3382-0249-3mg
2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
1021260-51-4 90%+
3mg
$63.0 2023-04-26
Life Chemicals
F3382-0249-4mg
2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
1021260-51-4 90%+
4mg
$66.0 2023-04-26
Life Chemicals
F3382-0249-5mg
2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
1021260-51-4 90%+
5mg
$69.0 2023-04-26
Life Chemicals
F3382-0249-10mg
2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
1021260-51-4 90%+
10mg
$79.0 2023-04-26

2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one Related Literature

Additional information on 2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

Introduction to 2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one (CAS No. 1021260-51-4)

The compound 2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one, identified by its CAS number 1021260-51-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the class of quinazoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a fused thiadiazole ring system, which is known to contribute to its unique pharmacological properties.

One of the most striking features of 2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is its dual aromatic system, consisting of a quinazoline core and a thiadiazole moiety. The presence of the dimethoxyphenyl group at the amino substituent position enhances the compound's solubility and bioavailability while also influencing its interactions with biological targets. This structural configuration has been extensively studied in recent years for its potential role in modulating various cellular pathways.

Recent research has highlighted the significance of quinazoline derivatives in the development of novel therapeutic agents. Studies have demonstrated that these compounds exhibit inhibitory effects on several key enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The thiadiazole component of 2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one further contributes to its pharmacological activity by enhancing binding affinity to specific biological targets. This has led to increased interest in exploring its potential as a lead compound for drug discovery programs.

In particular, the 7-methyl substituent in the quinazoline ring plays a crucial role in determining the compound's overall efficacy and selectivity. Preclinical studies have shown that modifications at this position can significantly alter the pharmacokinetic profile and target interaction affinity. The combination of these structural elements makes 2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one a promising candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The use of protective groups and controlled reaction conditions is essential to prevent unwanted side reactions and achieve the desired product structure.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one with biological targets. These studies have provided valuable insights into its binding mode and affinity for various enzymes and receptors. This information has been crucial for designing structure-based drug optimization strategies aimed at improving its pharmacological properties.

The biological activity of this compound has been evaluated through in vitro assays targeting key pathways involved in diseases such as cancer and inflammation. Preliminary results have shown promising inhibitory effects on enzymes like kinases and cyclases, which are critical for cell proliferation and survival. Additionally, the compound has demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function.

One of the most exciting aspects of 2-[(2,5-dimethoxyphenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is its potential for further derivatization to enhance its therapeutic efficacy. By introducing additional functional groups or modifying existing ones, researchers can fine-tune its pharmacological profile to target specific disease mechanisms more effectively. This flexibility makes it an attractive scaffold for drug discovery efforts aimed at developing next-generation therapeutics.

The future direction of research on this compound will likely focus on translating preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance its development towards human trials. Regulatory compliance and safety assessments will also be critical steps in ensuring its suitability for therapeutic use.

In conclusion, 2-[(2 5 dimethoxyphenyl)amino]-7 methyl 5H [1 3 4 ]thiadiazolo[23b ]quinazolin 5 one (CAS No. 1021260 51 4 ) represents a significant advancement in pharmaceutical chemistry with promising biological activities and therapeutic potential. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. Continued research and development will be essential to unlock its full potential as a novel therapeutic agent.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd